Cas no 86993-54-6 (Benzamide, 2-(acetylamino)-3,5-dibromo-N-methyl-)

Benzamide, 2-(acetylamino)-3,5-dibromo-N-methyl- structure
86993-54-6 structure
Product Name:Benzamide, 2-(acetylamino)-3,5-dibromo-N-methyl-
CAS No:86993-54-6
MF:C10H10Br2N2O2
MW:350.006600856781
CID:659880
PubChem ID:14905033
Update Time:2025-04-19

Benzamide, 2-(acetylamino)-3,5-dibromo-N-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzamide, 2-(acetylamino)-3,5-dibromo-N-methyl-
    • 2-acetamido-3,5-dibromo-N-methylbenzamide
    • DTXSID50565199
    • 86993-54-6
    • Inchi: 1S/C10H10Br2N2O2/c1-5(15)14-9-7(10(16)13-2)3-6(11)4-8(9)12/h3-4H,1-2H3,(H,13,16)(H,14,15)
    • InChI Key: ZBMORWDMNPLLTQ-UHFFFAOYSA-N
    • SMILES: BrC1=CC(=CC(C(NC)=O)=C1NC(C)=O)Br

Computed Properties

  • Exact Mass: 349.90885g/mol
  • Monoisotopic Mass: 347.91090g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 286
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 58.2Ų
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